Cas no 1805172-51-3 (4-Chloro-5-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride)

• Product Name: 4-Chloro-5-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride
• CAS No: 1805172-51-3
• MF: C₆H₃Cl₂F₂NO₃S
• MW: 278.060725450516
• CID: 4867135
• Update Time: 2025-06-10

4-Chloro-5-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride

• Inchi： 1S/C6H3Cl2F2NO3S/c7-3-2(5(9)10)1-11-6(12)4(3)15(8,13)14/h1,5H,(H,11,12)
• InChI Key： DGZRPULEXDVQPP-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=CNC(C=1S(=O)(=O)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 463
• XLogP3: 1
• Topological Polar Surface Area: 71.6

Additional information on 4-Chloro-5-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride

Comprehensive Overview of 4-Chloro-5-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride (CAS No. 1805172-51-3)

4-Chloro-5-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride (CAS No. 1805172-51-3) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique sulfonyl chloride and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, combining a pyridine ring with multiple reactive sites, makes it a versatile building block for designing novel compounds with potential applications in drug discovery and crop protection.

In recent years, the demand for fluorinated pyridine derivatives like 4-Chloro-5-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in how the difluoromethyl group influences the compound's reactivity and interaction with biological targets. This aligns with the growing trend in precision chemistry, where subtle modifications to molecular structures can lead to significant improvements in performance and efficiency.

The compound's sulfonyl chloride moiety is another key feature that has sparked interest. This functional group is widely used in cross-coupling reactions and nucleophilic substitutions, making it invaluable for constructing complex molecular architectures. As the pharmaceutical industry continues to explore targeted therapies and small-molecule drugs, intermediates like CAS No. 1805172-51-3 are becoming increasingly important. Their ability to facilitate the introduction of sulfonamide groups—a common pharmacophore—into drug candidates underscores their relevance in modern medicinal chemistry.

From an agrochemical perspective, 4-Chloro-5-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride is being investigated for its potential role in developing next-generation pesticides and herbicides. The incorporation of fluorine atoms into agrochemicals has been shown to improve their efficacy and environmental profile, addressing concerns about sustainability and resistance management. This compound's structural features make it a promising candidate for creating more selective and less toxic crop protection agents.

One of the most frequently asked questions about CAS No. 1805172-51-3 revolves around its synthetic routes and scalability. While detailed protocols are often proprietary, published literature suggests that this compound can be prepared through multi-step processes involving halogenation, hydroxylation, and sulfonation of pyridine precursors. Researchers are also exploring greener alternatives, such as catalytic fluorination, to reduce the environmental impact of its production. These efforts reflect the broader shift toward sustainable chemistry in both academia and industry.

Another area of interest is the compound's stability and storage requirements. Like many sulfonyl chlorides, 4-Chloro-5-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride is moisture-sensitive and typically requires anhydrous conditions for long-term preservation. Proper handling and storage are essential to maintain its reactivity and prevent decomposition, which is a common concern among laboratory technicians and industrial users alike.

In summary, 4-Chloro-5-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride (CAS No. 1805172-51-3) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structural attributes and versatile reactivity make it a valuable tool for researchers working on cutting-edge applications in drug development, agrochemical innovation, and beyond. As scientific advancements continue to unfold, this compound is poised to play an increasingly prominent role in shaping the future of specialty chemicals.